![molecular formula C17H22ClN3O2S B216430 N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide](/img/structure/B216430.png)
N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide
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Overview
Description
N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has been used in scientific research ever since. TFMPP has gained significant attention due to its unique chemical structure and its potential applications in various fields.
Mechanism of Action
N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide exerts its effects by binding to and activating serotonin receptors, particularly the 5-HT2A receptor. This leads to the activation of several intracellular signaling pathways, including the phospholipase C pathway and the phosphatidylinositol pathway. These pathways ultimately lead to the release of various neurotransmitters, including dopamine and norepinephrine, which are involved in regulating mood, motivation, and reward.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to increased motivation and reward-seeking behavior. This compound has also been shown to increase the activity of the hypothalamic-pituitary-adrenal axis, which regulates the body's response to stress. Additionally, this compound has been shown to have anxiogenic effects, meaning it can induce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has several advantages as a research tool. It is relatively easy to synthesize and is commercially available. This compound is also relatively stable and can be stored for long periods of time. However, this compound has several limitations as well. It has a narrow therapeutic window, meaning that the dose must be carefully controlled to avoid toxicity. Additionally, this compound has been shown to have off-target effects, meaning that it can interact with other receptors in addition to its intended target.
Future Directions
There are several future directions for research on N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide. One area of interest is the role of this compound in addiction. This compound has been shown to increase the release of dopamine, which is a key neurotransmitter involved in addiction. Therefore, this compound may have potential as a treatment for addiction. Another area of interest is the development of more selective this compound analogs that can target specific serotonin receptors. Additionally, this compound may have potential as a tool to study the role of serotonin receptors in various psychological and neurological disorders.
Synthesis Methods
N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide can be synthesized through a multistep process that involves the reaction of several chemical compounds. The first step involves the reaction of 4-chloro-2-methylphenylamine with acetic anhydride to form N-acetyl-4-chloro-2-methylphenylamine. This intermediate is then reacted with tetrahydrofuran-2-carbonyl chloride to form N-acetyl-4-chloro-2-methylphenyl-4-tetrahydrofuran-2-carbonyl-piperazine. Finally, this compound is reacted with thioacetamide to form this compound.
Scientific Research Applications
N-(4-chloro-2-methylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has been extensively used in scientific research as a tool to study various biological processes. It has been shown to interact with several receptors in the central nervous system, including serotonin receptors, dopamine receptors, and adrenergic receptors. This compound has been used to study the role of these receptors in various physiological and pathological conditions, including anxiety, depression, and addiction.
properties
Molecular Formula |
C17H22ClN3O2S |
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Molecular Weight |
367.9 g/mol |
IUPAC Name |
N-(4-chloro-2-methylphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide |
InChI |
InChI=1S/C17H22ClN3O2S/c1-12-11-13(18)4-5-14(12)19-17(24)21-8-6-20(7-9-21)16(22)15-3-2-10-23-15/h4-5,11,15H,2-3,6-10H2,1H3,(H,19,24) |
InChI Key |
BCKARAUVYLKYTN-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)Cl)NC(=S)N2CCN(CC2)C(=O)C3CCCO3 |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=S)N2CCN(CC2)C(=O)C3CCCO3 |
Origin of Product |
United States |
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